Phenol, 4-mercapto-2,3,6-trimethyl-

• CAS RN: 85460-73-7
• Molecular Formula: C9H12OS
• Molecular Weight: 168.26 g/mol
• IUPAC Name: 2,3,6-trimethyl-4-sulfanylphenol
• InChI: InChI=1S/C9H12OS/c1-5-4-8(11)6(2)7(3)9(5)10/h4,10-11H,1-3H3
• InChI Key: YNTNDVQUUYCQRA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1O)C)C)S

Description

Phenol, 4-mercapto-2,3,6-trimethyl- is a chemical compound. It is a derivative of phenol, which is an organic compound with the formula (CH3)3C6H2OH. It is the most widely used of the several isomers of trimethylphenol. It is produced industrially by the methylation of m-cresol with methanol in the presence of a solid acid.

Synthesis routes and methods I

Procedure details

2,3,5-Trimethyl-4-hydroxyphenylthiocyanate (2 g, 10.35 mmol) was dissolved in 100 mL of anhydrous ether containing 25 mL of anhydrous tetrahydrofuran. This solution was added dropwise over 1 h to 100 mL of anhydrous ether containing LiAlH4 (0.9 g, 24 mmol) at room temperature. After a further hour at 20° C., the unreacted LiAlH4 was destroyed by cooling the heterogeneous mixture to 0° C. and adding moist ether (50 mL), H2O (50 mL), and 1 N HCl (50 mL). A further 50 mL of water was added and the organic phase was separated and washed with water (2×50 mL), NaHCO3 solution (2×50 mL), water (2×50 mL), and saturated NaCl (50 mL). The organic phase was dried over anhydrous MgSO4 and filtered and the solvent removed under reduced pressure. Silica gel column chromatography with 5% ethyl acetate in hexane gave 1.8 g (90%) of 2,3,5-trimethyl-4-hydroxybenzenethiol as a white powder, mp 86° C. [Lit. 1 mp 86° C.].

Synthesis routes and methods II

Procedure details

A solution of 2,3,6-trimethyl-4-thiocyanato-phenol (45.7 g, 237 mmol) in anhydrous THF (300 mL) was added to a suspension of LiAlH4 (9.09 g) in anhydrous THF (600 mL) stirred at 0° C. The reaction mixture was allowed to warm to room temperature and stirred for 15 h. It was subsequently quenched with THF, followed by H2O and 0.5 M aq. HCl. Extraction with EtOAc (3×) was followed by washing the collected organic fractions with brine, drying over Na2SO4 and solvent evaporation. Column chromatography (SiO2: hexane:EtOAc, 9:1 v/v) yielded 4-mercapto-2,3,6-trimethyl-phenol as a white solid (32 g).